![molecular formula C10H18ClNO2 B6222034 2-{2-azaspiro[4.4]nonan-7-yl}acetic acid hydrochloride, Mixture of diastereomers CAS No. 2758006-09-4](/img/new.no-structure.jpg)
2-{2-azaspiro[4.4]nonan-7-yl}acetic acid hydrochloride, Mixture of diastereomers
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-{2-azaspiro[4.4]nonan-7-yl}acetic acid hydrochloride, mixture of diastereomers, is a synthetic organic compound characterized by a spirocyclic structure. This compound is notable for its unique azaspiro framework, which is a bicyclic system containing a nitrogen atom. The hydrochloride salt form enhances its solubility in water, making it more suitable for various applications in scientific research and industrial processes.
Properties
CAS No. |
2758006-09-4 |
|---|---|
Molecular Formula |
C10H18ClNO2 |
Molecular Weight |
219.7 |
Purity |
95 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-{2-azaspiro[4.4]nonan-7-yl}acetic acid hydrochloride typically involves multiple steps:
Formation of the Spirocyclic Core: The initial step often involves the construction of the spirocyclic core. This can be achieved through a cyclization reaction where a suitable precursor undergoes intramolecular nucleophilic substitution.
Introduction of the Azaspiro Moiety: The azaspiro moiety is introduced via a reaction involving an amine and a suitable electrophile. This step may require specific catalysts and controlled reaction conditions to ensure the correct formation of the spirocyclic structure.
Acetic Acid Functionalization: The acetic acid group is then introduced through a carboxylation reaction, often using carbon dioxide or a carboxylating agent.
Hydrochloride Salt Formation: Finally, the compound is converted to its hydrochloride salt form by reacting with hydrochloric acid, which enhances its solubility and stability.
Industrial Production Methods
In an industrial setting, the production of 2-{2-azaspiro[4.4]nonan-7-yl}acetic acid hydrochloride may involve:
Batch Processing: This method allows for precise control over reaction conditions and is suitable for producing high-purity compounds.
Continuous Flow Synthesis: This method is more efficient for large-scale production, offering advantages in terms of reaction time and scalability.
Chemical Reactions Analysis
Types of Reactions
2-{2-azaspiro[4.4]nonan-7-yl}acetic acid hydrochloride can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of alcohols or amines.
Substitution: Nucleophilic substitution reactions can occur, where the azaspiro moiety can be replaced or modified using nucleophiles such as halides or amines.
Common Reagents and Conditions
Oxidizing Agents: Potassium permanganate, hydrogen peroxide.
Reducing Agents: Lithium aluminum hydride, sodium borohydride.
Nucleophiles: Halides, amines.
Major Products
Oxidation Products: Ketones, carboxylic acids.
Reduction Products: Alcohols, amines.
Substitution Products: Modified azaspiro derivatives.
Scientific Research Applications
2-{2-azaspiro[4.4]nonan-7-yl}acetic acid hydrochloride has diverse applications in scientific research:
Chemistry: Used as a building block in the synthesis of complex organic molecules, particularly in the development of spirocyclic compounds.
Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.
Medicine: Explored as a potential therapeutic agent due to its unique structural features and biological activity.
Industry: Utilized in the production of specialty chemicals and materials, benefiting from its stability and reactivity.
Mechanism of Action
The mechanism of action of 2-{2-azaspiro[4.4]nonan-7-yl}acetic acid hydrochloride involves its interaction with specific molecular targets:
Molecular Targets: The compound may interact with enzymes or receptors, modulating their activity.
Pathways Involved: It can influence various biochemical pathways, potentially leading to therapeutic effects such as inhibition of microbial growth or induction of apoptosis in cancer cells.
Comparison with Similar Compounds
Similar Compounds
- **2-{2-azaspiro[4.4]nonan-7-yl}propionic acid
- **2-{2-azaspiro[4.4]nonan-7-yl}butyric acid
- **2-{2-azaspiro[4.4]nonan-7-yl}valeric acid
Uniqueness
2-{2-azaspiro[4.4]nonan-7-yl}acetic acid hydrochloride stands out due to its specific acetic acid functional group, which imparts unique reactivity and solubility properties. Compared to its analogs, it may offer distinct advantages in terms of biological activity and synthetic utility.
This detailed overview provides a comprehensive understanding of 2-{2-azaspiro[44]nonan-7-yl}acetic acid hydrochloride, mixture of diastereomers, covering its synthesis, reactions, applications, and unique features
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
